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Compound of Interest

Compound Name: Dioctyl Adipate

Cat. No.: B1670693

Proper handling and disposal of Dioctyl Adipate (DOA) are crucial for maintaining laboratory
safety and environmental compliance. This guide provides detailed procedures for researchers,
scientists, and drug development professionals to manage DOA waste and spills effectively.

Immediate Safety and Handling Precautions

Before handling Dioctyl Adipate, it is essential to be aware of the necessary personal
protective equipment (PPE) and safety measures to prevent exposure and accidents.

o Ventilation: Always handle DOA in a well-ventilated area to minimize inhalation of vapors or
mists.[1][2] Use local exhaust ventilation or other engineering controls to maintain airborne
concentrations below exposure limits.[3]

o Personal Protective Equipment (PPE):
o Gloves: Wear chemical-impermeable gloves to avoid skin contact.[1]
o Eye Protection: Use safety glasses or goggles to protect against eye contact.[1]
o Protective Clothing: Wear suitable protective clothing to prevent skin exposure.

o Respiratory Protection: In case of insufficient ventilation or the formation of aerosols, use
suitable respiratory equipment. For firefighting, a self-contained breathing apparatus is
required.
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e Ignition Sources: Keep DOA away from heat and all sources of ignition. Use non-sparking
tools and ground all equipment containing the material to prevent fire from electrostatic
discharge.

Dioctyl Adipate Properties and Safety Data

The following table summarizes key quantitative data for Dioctyl Adipate.

Property Value Source(s)
Flash Point 196°C - 206°C (Closed Cup)

Boiling Point 214°C @ 6.7 hPa

Melting Point -76°C

Acute Oral Toxicity (Rat) LD50: 9100 mg/kg

Ecotoxicity (Fish, 96h) LC50: > 56 mg/L

Accidental Spill and Leak Procedures

Immediate and correct response to a spill is critical to prevent contamination and ensure safety.

Step 1: Initial Response and Containment

o Evacuate Personnel: Evacuate unnecessary personnel to a safe area, upwind of the spill.

e Remove Ignition Sources: Immediately eliminate all flames, sparks, and other ignition
sources from the area.

e Stop the Leak: If it can be done without risk, stop the flow of the material.

o Contain the Spill: Dike the spilled material to prevent it from spreading. Do not allow the
product to enter drains, sewers, soil, or waterways. If environmental contamination occurs,
inform the relevant authorities.

Step 2: Spill Cleanup Methodology

The cleanup method depends on the size of the spill.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b1670693?utm_src=pdf-body
https://www.benchchem.com/product/b1670693?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670693?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

e Small Spills:

o Absorb the spill using an inert, non-combustible material such as dry sand, earth,
vermiculite, diatomaceous earth, or a commercial sorbent.

o Carefully collect the absorbed material using spark-proof tools.

o Place the collected waste into a suitable, sealable, and clearly labeled container for
disposal.

e Large Spills:

o Contain the spill by diking the area. You can cover the spill with a plastic sheet to prevent it
from spreading.

o Use pumps to recover the material or absorb it with an inert material like dry clay, sand, or
commercial sorbents.

o Place the absorbed material and any contaminated soil into appropriate, closed containers
for disposal. Never return spilled material to the original containers for reuse.

Step 3: Decontamination

After the bulk of the material has been collected, clean the contaminated surface. You may
spread water on the area and allow it to be evacuated through a sanitary system, but ensure
that the runoff does not enter public drains or waterways.

Proper Disposal Procedures

All waste materials must be disposed of in accordance with federal, state, and local
regulations.

Disposal of Dioctyl Adipate Waste

e Primary Method: The recommended method for disposing of waste Dioctyl Adipate is
through a licensed chemical destruction plant or by controlled incineration with flue gas
scrubbing. This material and its container may be classified as hazardous waste.
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» Prohibitions: Do not dispose of waste in sewers. Do not contaminate water, foodstuffs,
animal feed, or seeds with the chemical.

Disposal of Contaminated Packaging

» Residue Warning: Empty containers may retain product residue and can be hazardous.
Follow all label warnings even after the container is empty.

o Recycling/Reconditioning: Containers can be triple-rinsed (or an equivalent method) and
then offered for recycling or reconditioning.

» Landfill/Incineration: Alternatively, the packaging can be punctured to render it unusable for
other purposes and then disposed of in a sanitary landfill. For combustible packaging
materials, controlled incineration is a possible disposal route.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of Dioctyl
Adipate.
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Caption: Workflow for safe handling and disposal of Dioctyl Adipate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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